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Compound of Interest

Compound Name: S 135

Cat. No.: B1680364 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical guidance for the handling of

S 135, identified as the synthetic cannabinoid STS-135. A critical aspect of this compound is

that its physiological and toxicological properties are not fully known.[1][2] This necessitates a

cautious approach, treating the substance as potentially hazardous at all times. Adherence to

the following procedures is crucial for ensuring personnel safety and maintaining a secure

laboratory environment.

Conflicting Hazard Information and Precautionary
Approach
There is conflicting information regarding the hazard classification of STS-135. An older Safety

Data Sheet (SDS) classified the compound as harmful if swallowed or inhaled. However, a

more recent SDS states that the substance is not classified according to the Globally

Harmonized System (GHS). This discrepancy underscores the lack of comprehensive

toxicological data.

Given this uncertainty, a conservative approach is mandatory. STS-135 should be handled as a

potent compound with unknown toxicity. All personnel must adhere to the highest safety

standards to minimize any potential for exposure.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for various laboratory activities involving STS-135.

Activity Recommended PPE Rationale

Weighing and Dispensing (as a

solid)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses-

Disposable solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile gloves)-

Disposable sleeves

High risk of aerosolization and

inhalation of fine powders. Full

respiratory protection is critical.

Double-gloving provides an

added layer of protection

against dermal exposure.

Solution Preparation and

Handling

- Chemical fume hood-

Standard lab coat- Safety

glasses with side shields or

chemical splash goggles-

Single pair of chemical-

resistant gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but the potential for

splashes and spills remains.

Waste Disposal

- Lab coat- Chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Potential for splashes and

direct contact with

contaminated materials.

Operational Plan: Step-by-Step Handling
Procedures
A structured approach to handling STS-135 is essential to minimize risk. The following workflow

should be followed for all procedures involving this compound.
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General Workflow for Handling STS-135

Preparation

Experimentation

Post-Experiment

Prepare Work Area:
- Certify fume hood

- Decontaminate surfaces
- Prepare spill kit

Don Appropriate PPE
(as per risk assessment)

Perform Experiment:
- Weigh, dissolve, and handle

  compound within a
  containment device

Proceed to experiment

Decontaminate:
- Clean all equipment and

  work surfaces

Experiment complete

Doff PPE:
- Remove PPE in the correct

  sequence to avoid
  self-contamination

Segregate & Label Waste:
- Collect all contaminated
  materials in designated,
  sealed waste containers

Store Waste Securely:
- Place in a designated, secure

  area until disposal

Click to download full resolution via product page

A general workflow for the safe handling of STS-135.
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Disposal Plan
The disposal of STS-135 and any contaminated materials must be conducted in a manner that

prevents environmental release and accidental exposure. As a synthetic cannabinoid, specific

regulations for controlled substances may also apply, in addition to hazardous waste

regulations.

Waste Stream Disposal Procedure Rationale

Unused/Expired Compound

- Do not dispose of down the

drain or in regular trash.-

Collect in a clearly labeled,

sealed container.- Dispose of

through a certified hazardous

waste vendor.

Prevents environmental

contamination and accidental

exposure. Ensures compliance

with hazardous waste

regulations.

Contaminated Labware (e.g.,

vials, pipette tips, sharps)

- Collect in a designated,

puncture-resistant, and sealed

sharps container.- Label as

"Hazardous Waste" with the

chemical name.

Minimizes the risk of injury and

exposure from contaminated

sharp objects.

Contaminated PPE (e.g.,

gloves, lab coat)

- Carefully doff to avoid self-

contamination.- Place in a

sealed bag or container

labeled as hazardous waste.

Assumes all disposable items

that have come into contact

with the compound are

contaminated and must be

treated as hazardous waste.

Aqueous and Solvent Waste

- Collect in a sealed, labeled,

and appropriate waste

container (e.g., glass for

solvents).- Do not mix with

other waste streams unless

compatibility is confirmed.

Prevents potentially dangerous

chemical reactions and

ensures proper disposal by the

hazardous waste vendor.

Important Considerations for Disposal:
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Render Unusable: For larger quantities of the solid compound, it may be necessary to mix it

with at least 50% non-hazardous material (such as cat litter or sand) to render it unusable

before collection by a waste vendor.[3][4][5][6]

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on the disposal of synthetic cannabinoids and unclassified

research chemicals.

Logical Relationship for Handling Chemicals with
Unknown Toxicity
The decision-making process for handling a chemical with conflicting or unknown safety

information should always prioritize safety through a conservative approach.
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Decision Logic for Handling Chemicals with Unknown Toxicity

Chemical with Conflicting
or Unknown Safety Data

Perform Risk Assessment

Assume Potentially Potent
and/or Hazardous?

Implement High-Containment
Procedures:

- Use fume hood/glove box
- Enhanced PPE

- Strict decontamination

Yes

Follow Standard Laboratory
Safety Procedures

No (Not Recommended)

Document Handling Procedures
and Justification

Proceed with Experiment

Click to download full resolution via product page

Decision-making process for handling chemicals with uncertain safety profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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